Cas no 106078-50-6 (1,2-Benzenediol, 4-(3-methyl-1H-indol-1-yl)-)

• Product Name: 1,2-Benzenediol, 4-(3-methyl-1H-indol-1-yl)-
• CAS No: 106078-50-6
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1179283
• Update Time: 2024-08-05

1,2-Benzenediol, 4-(3-methyl-1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(3-methyl-1H-indol-1-yl)-

• Inchi： 1S/C15H13NO2/c1-10-9-16(13-5-3-2-4-12(10)13)11-6-7-14(17)15(18)8-11/h2-9,17-18H,1H3
• InChI Key： VDXUJGSZXNAACN-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N2C3=C(C=CC=C3)C(C)=C2)C=C1O

Computed Properties

• Exact Mass: 238.08686

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 457.4±45.0 °C(Predicted)
• PSA: 53.35
• pka: 9.19±0.31(Predicted)